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Compound of Interest

Compound Name: 2-Methyl-3-phenyl-1-propen-1-one

CAS No.: 42955-14-6

Cat. No.: B14148901

Get Quote

(2-Methyl-3-phenyl-2-propenal / "2-Methyl-3-phenyl-
1-propen-1-one")[1][2]
Executive Summary
This protocol details the high-efficiency synthesis of

-Methylcinnamaldehyde (CAS: 101-39-3) using microwave irradiation.[1] While often indexed in
chemical databases under the synonym "2-Methyl-3-phenyl-1-propen-1-one," the molecule is
chemically an aldehyde derived from the crossed-aldol condensation of benzaldehyde and
propionaldehyde.[1]

Key Benefits of Microwave Protocol:

Reaction Time: Reduced from 4–8 hours (thermal) to 2–10 minutes.

Selectivity: Rapid heating minimizes the self-condensation of the aliphatic aldehyde

(propionaldehyde).[1]

Green Chemistry: Compatible with solvent-free conditions or aqueous ethanol.[1]
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Scientific Background & Mechanism[3][4][5]
2.1 Target Molecule Analysis

IUPAC Name: (E)-2-Methyl-3-phenyl-2-propenal[2]

Common Synonyms:

-Methylcinnamaldehyde, 2-Methyl-3-phenylacrolein.

Applications: Precursor for the aldose reductase inhibitor Epalrestat; key intermediate in

fragrance chemistry (spicy/cinnamon profile); anti-inflammatory agent.[1]

2.2 Reaction Mechanism: Claisen-Schmidt Condensation
The synthesis involves a base-catalyzed crossed-aldol condensation between an aromatic

aldehyde (Benzaldehyde, non-enolizable) and an aliphatic aldehyde (Propionaldehyde,

enolizable).[1]

Mechanistic Pathway:

Enolate Formation: Base abstracts an

-proton from propionaldehyde.[1]

Nucleophilic Attack: The enolate attacks the carbonyl carbon of benzaldehyde.[1]

Dehydration: Elimination of water (E1cB mechanism) yields the

-unsaturated aldehyde.[1]
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Figure 1: Mechanistic pathway highlighting the critical dehydration step accelerated by

microwave irradiation.[1]

Experimental Protocol
3.1 Materials & Equipment[3]

Microwave Reactor: Single-mode (e.g., CEM Discover) or Multi-mode (e.g., Milestone

synthWAVE) capable of pressure control.[1]

Reagents:

Benzaldehyde (ReagentPlus®,

99%)

Propionaldehyde (Propanal) (

97%) – Note: Keep chilled to prevent evaporation.

Catalyst: 10% NaOH (aq) OR Basic Alumina (for solvent-free).

Solvent: Ethanol (95%) or None.

3.2 Method A: Homogeneous Phase (Standard)
Best for scale-up and reproducibility.

Parameter Setting

Stoichiometry 1.0 eq Benzaldehyde : 1.2 eq Propionaldehyde

Catalyst Loading 10 mol% NaOH (aq)

Solvent Ethanol (3 mL per mmol)

Temperature 80 °C

Pressure Limit 150 psi (Closed Vessel)

Time 5 minutes

Power Dynamic (Max 200 W)
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Step-by-Step Procedure:

Preparation: In a 10 mL microwave vial, dissolve Benzaldehyde (10 mmol, 1.06 g) in 3 mL

Ethanol.

Addition: Add 10% NaOH solution (0.5 mL). Stir for 30 seconds.

Reactant Addition: Add Propionaldehyde (12 mmol, 0.70 g) last to minimize side reactions.

Cap the vial immediately.

Irradiation: Program the microwave to heat to 80°C with a 1-minute ramp and 5-minute hold.

Stirring set to High.

Workup:

Pour reaction mixture into ice-cold water (20 mL).

Neutralize with dilute HCl (1M) until pH ~7.

Extract with Ethyl Acetate (3 x 10 mL).

Dry organic layer over anhydrous

and concentrate in vacuo.

3.3 Method B: Heterogeneous Solvent-Free (Green)
Best for rapid screening and eliminating solvent waste.

Solid Support: Mix Basic Alumina (2 g) with Benzaldehyde (10 mmol) and Propionaldehyde

(12 mmol) in a mortar.

Grinding: Grind until a homogeneous "dry" powder/paste is formed.

Irradiation: Transfer to an open vessel (flask equipped with a reflux condenser) inside the

microwave.

Settings: Irradiate at 150 W for 2–3 minutes (pulsed: 30s ON / 10s OFF to prevent

overheating).
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Extraction: Wash the alumina with Dichloromethane (DCM) or Ethanol to elute the product.

[1] Filter and evaporate.[1][4]

Results & Characterization
4.1 Expected Yields

Method Yield (%) Purity (GC-MS) Notes

Thermal (Ref) 65 - 75% >90%
Requires 4-8 hours

reflux.[1]

MW (Method A) 85 - 92% >95%
Fast, clean

conversion.

MW (Method B) 80 - 88% >93%
Eco-friendly, requires

filtration.

4.2 Spectral Data (Validation)
H NMR (400 MHz, CDCl

):

9.58 (s, 1H, -CHO) – Distinctive Aldehyde peak.

7.25 – 7.55 (m, 6H, Ar-H + Vinyl-H).

2.10 (s, 3H, -CH

).

IR (ATR):

1670 cm

(C=O stretch, conjugated aldehyde).

1625 cm

(C=C stretch).
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Troubleshooting & Optimization
Common Issue: Low Yield / Self-Condensation Propionaldehyde is highly reactive and can

form 2-methyl-2-pentenal (self-aldol).[1]

Solution: Use a slight excess of propionaldehyde (1.2–1.5 eq). Add propionaldehyde slowly

or last. Ensure the microwave ramps quickly to the target temperature to favor the cross-

condensation (higher activation energy barrier than self-aldol).[1]

Common Issue: "Oiling Out" The product is an oil.[1][5][6] If it does not crystallize (MP ~3°C, it

is a liquid at RT), purification via vacuum distillation is recommended.

Boiling Point: 148–149°C at 27 mmHg.
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Figure 2: Operational workflow for the synthesis and purification of

-Methylcinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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